Cas no 40788-84-9 (Isoviolanthin)

• Product Name: Isoviolanthin
• CAS No: 40788-84-9
• MF: C₂₇H₃₀O₁₄
• MW: 578.518709659576
• MDL: MFCD32197403
• CID: 334145
• Update Time: 2024-11-04

Isoviolanthin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-(6-deoxy-a-L-mannopyranosyl)-8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• Isoviolanthin
• CID 101422758
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]chromen-4-one
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-6-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)-4H-chromen-4-one

• MDL： MFCD32197403
• Inchi： 1S/C27H30O14/c1-8-17(31)21(35)23(37)26(39-8)15-19(33)14-11(30)6-12(9-2-4-10(29)5-3-9)40-25(14)16(20(15)34)27-24(38)22(36)18(32)13(7-28)41-27/h2-6,8,13,17-18,21-24,26-29,31-38H,7H2,1H3/t8-,13+,17-,18+,21+,22-,23+,24+,26-,27-/m0/s1
• InChI Key： TWBWSPDILHVKEV-RSPRXDBDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C2C(C(C=C(C3C=CC(=CC=3)O)O2)=O)=C(C(=C1O)[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 578.164
• Monoisotopic Mass: 578.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 247
• Molecular Weight: 578.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides
• Flavonoids